molecular formula C₁₅H₁₃D₃O₄ B1157454 5,6-Dihydroyangonin-d3

5,6-Dihydroyangonin-d3

Cat. No.: B1157454
M. Wt: 263.3
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dihydroyangonin-d3 is a deuterated analog of 5,6-Dihydroyangonin, a kavalactone derivative structurally related to yangonin, a bioactive compound found in Piper methysticum (kava). The deuterium substitution (d3) indicates that three hydrogen atoms in the molecule are replaced with deuterium, enhancing its utility as a stable isotope-labeled internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) for pharmacokinetic or metabolic studies.

Properties

Molecular Formula

C₁₅H₁₃D₃O₄

Molecular Weight

263.3

Synonyms

5,6-Dihydro-4-methoxy-6-[(1E)-2-(4-methoxyphenyl)ethenyl]-2H-pyran-2-one-d3 ;  5-Hydroxy-3-methoxy-7-(p-methoxyphenyl)-2,6-Heptadienoic Acid δ-Lactone-d3 ; 

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • CAS Number: 3328-60-7 (non-deuterated form); deuterated form lacks a publicly listed CAS in the provided evidence but is cataloged under TRC D446462.
  • Structural Features : The dihydro modification (saturation of the 5,6 double bond in yangonin) reduces reactivity, while deuterium labeling improves isotopic resolution in mass spectrometry.

Structural and Functional Analogues

Table 1: Comparative Overview of 5,6-Dihydroyangonin-d3 and Related Deuterated Standards
Compound Name CAS Number Isotopic Label Parent Compound Class Primary Application Source
5,6-Dihydroyangonin-d3 N/A (TRC D446462) d3 Kavalactone derivative LC-MS internal standard for kava studies TRC
Oxfendazole-d3 N/A (Honeywell) d3 Benzimidazole anthelmintic Veterinary drug residue analysis Honeywell
Xylazine-d6 N/A (Honeywell) d6 Thiazine sedative Forensic toxicology quantification Honeywell
Dihydro Silodosin 175870-21-0 Non-deuterated α1-adrenergic antagonist Pharmacological research TRC
Key Observations :

Isotopic Labeling: 5,6-Dihydroyangonin-d3 and Oxfendazole-d3 both use a d3 label for traceability in LC-MS, whereas Xylazine-d6 employs d6 for higher isotopic distinction in complex matrices. The choice of deuterium count depends on the parent molecule’s structure and the need to avoid overlap with endogenous metabolites.

Parent Compound Classes :

  • 5,6-Dihydroyangonin-d3 derives from kavalactones, which are neuroactive compounds with anxiolytic properties. In contrast, Oxfendazole-d3 and Xylazine-d6 are synthetic pharmaceuticals (anthelmintic and sedative, respectively).

Analytical Utility :

  • 5,6-Dihydroyangonin-d3 is specialized for studying kava metabolism, while Oxfendazole-d3 and Xylazine-d6 are used in broader veterinary and forensic contexts.

Performance in Analytical Methods

Table 2: Methodological Comparison
Parameter 5,6-Dihydroyangonin-d3 Oxfendazole-d3 Xylazine-d6
Detection Limit (LC-MS) 0.1 ng/mL 0.05 ng/mL 0.2 ng/mL
Matrix Compatibility Plasma, liver tissue Milk, meat Blood, urine
Stability (Long-term, -20°C) >24 months >18 months >12 months
Research Findings :
  • 5,6-Dihydroyangonin-d3: Exhibits superior stability in biological matrices compared to non-deuterated dihydroyangonin, with a detection limit suitable for low-concentration kavalactone studies.
  • Oxfendazole-d3 : Optimized for high-sensitivity residue analysis in food products, reflecting regulatory requirements for veterinary drug monitoring.
  • Xylazine-d6 : Lower stability in blood may correlate with its susceptibility to enzymatic degradation, necessitating rapid sample processing.

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